Cas no 1708251-37-9 (2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile)

• Product Name: 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile
• CAS No: 1708251-37-9
• MF: C₉H₁₀N₄S
• MW: 206.267499446869
• CID: 5210741
• Update Time: 2026-03-06

2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile

• Inchi： 1S/C9H10N4S/c10-5-8-6-11-9(12-7-8)13-1-3-14-4-2-13/h6-7H,1-4H2
• InChI Key： OYTVBBXGKHKLCH-UHFFFAOYSA-N
• SMILES： C1(N2CCSCC2)=NC=C(C#N)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile

2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile: A Comprehensive Overview

The compound 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile, identified by the CAS number 1708251-37-9, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyrimidine ring substituted with a thiomorpholine moiety at position 2 and a cyano group at position 5. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the production process. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more cost-effective and environmentally friendly. The thiomorpholine ring is typically introduced through cyclization reactions involving appropriate thioamides or thioesters, while the cyano group is introduced via nucleophilic substitution or cyanation reactions.

The physical and chemical properties of 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile have been extensively studied to understand its behavior under different conditions. The compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials. Additionally, the compound's stability under thermal and photochemical conditions has been evaluated, revealing its suitability for use in high-temperature environments.

The biological activity of 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, its ability to inhibit key enzymes involved in inflammatory pathways has been highlighted in several preclinical models. Furthermore, the compound has shown selective cytotoxicity against cancer cells, suggesting its potential as an anticancer agent.

In terms of applications, 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile has found utility in various fields. In pharmaceuticals, it serves as a lead compound for drug design due to its unique combination of biological activities. In agrochemicals, it has been explored as a potential herbicide or fungicide due to its ability to inhibit key enzymes in plant pathogens. Additionally, its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes.

The latest research on 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile has focused on its role as a building block for more complex molecular architectures. By incorporating this compound into larger frameworks, scientists aim to develop materials with enhanced functionality for applications in nanotechnology and biotechnology. For instance, recent studies have reported the use of this compound as a linker in metalloorganic frameworks (MOFs), where it contributes to the stability and porosity of the resulting materials.

In conclusion, 2-Thiomorpholin-4-yl-pyrimidine-5-carbonitrile, with its unique structure and versatile properties, continues to be an area of intense research interest. Its potential applications span across multiple disciplines, from pharmaceuticals to materials science. As researchers continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.